Cas no 1235656-83-3 (N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 1235656-83-3
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 849061
• Update Time: 2025-11-02

N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[[1-(2-phenoxyacetyl)-4-piperidinyl]methyl]-
• VU0631289-1
• N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide
• N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C22H23N3O3S/c26-20(15-28-17-6-2-1-3-7-17)25-12-10-16(11-13-25)14-23-21(27)22-24-18-8-4-5-9-19(18)29-22/h1-9,16H,10-15H2,(H,23,27)
• InChI Key： DLAFGRHNONABRZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC1CCN(C(COC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 409.146
• Monoisotopic Mass: 409.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

Comprehensive Overview of N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 1235656-83-3)

N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 1235656-83-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both piperidine and benzothiazole moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds, particularly in the context of targeted drug delivery and enzyme inhibition. Researchers are actively exploring the potential of N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide as a modulator of specific biological pathways, such as those involved in neurodegenerative diseases and metabolic disorders. Its molecular structure, characterized by a carboxamide linkage and a phenoxyacetyl group, offers versatility in interactions with various biological targets.

The synthesis of N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide involves multi-step organic reactions, including amide coupling and N-alkylation, which are well-documented in the literature. The compound's purity and stability are critical factors for its application in research, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure its quality. Given its potential in medicinal chemistry, this compound is often referenced in studies focusing on structure-activity relationships (SAR) and lead optimization.

One of the most frequently asked questions about N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide relates to its solubility and bioavailability. These properties are essential for its efficacy in biological systems, and researchers have investigated various formulation strategies to enhance its performance. Additionally, the compound's toxicity profile and metabolic stability are subjects of ongoing research, particularly in the context of preclinical studies.

From an industrial perspective, N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide is often discussed in forums related to custom synthesis and contract research organizations (CROs). Its demand is driven by the need for high-purity reference standards and intermediates in drug development. Furthermore, the compound's relevance to personalized medicine and precision therapeutics aligns with current trends in healthcare innovation.

In summary, N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 1235656-83-3) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic avenues. As the field of drug discovery continues to evolve, this compound is likely to remain a focal point for innovation and application.